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Compound of Interest

Compound Name: Nortriptyline-d3 Hydrochloride

CAS No.: 203784-52-5

Cat. No.: B602513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of nortriptyline, a tricyclic antidepressant and active metabolite of

amitriptyline, is critical for therapeutic drug monitoring, pharmacokinetic studies, and

toxicological analysis. This guide provides a comparative overview of the linearity and range of

various analytical methods for nortriptyline quantification, supported by experimental data from

published studies. The primary techniques covered are Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with UV detection

(HPLC-UV), and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparative Analysis of Analytical Methods
The choice of analytical method for nortriptyline quantification depends on factors such as

required sensitivity, sample matrix, and available instrumentation. LC-MS/MS is often favored

for its high sensitivity and specificity, particularly for complex biological matrices. HPLC-UV

offers a more accessible and cost-effective alternative, while GC-MS, often requiring

derivatization, provides another reliable option.
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The following table summarizes the linearity and range of these methods as reported in various

studies.
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Analytical
Method

Matrix
Linearity
Range

Correlation
Coefficient
(R²)

Lower Limit
of
Quantificati
on (LLOQ)

Upper Limit
of
Quantificati
on (ULOQ)

LC-MS/MS
Human

Plasma

0.2 - 40

ng/mL
≥ 0.997[1] 0.2 ng/mL[1] 40 ng/mL[1]

Human

Plasma

1.09 - 30.0

ng/mL
> 0.998[2] 1.09 ng/mL[2] 30.0 ng/mL[2]

Human

Serum

0.5 - 400

ng/mL
> 0.999 0.5 ng/mL 400 ng/mL

Rat Plasma
5.0 - 200.0

ng/mL
Not Specified 5.0 ng/mL 200.0 ng/mL

UPLC-

MS/MS

Human

Plasma

0.08 - 500

ng/mL
> 0.99 0.08 ng/mL 500 ng/mL

HPLC-UV

Pharmaceutic

al Dosage

Form

5.0 - 1350.0

µg/mL
> 0.999[3] 2.41 µg/mL[3]

1350.0

µg/mL[3]

Pharmaceutic

al Dosage

Form

60 - 180

µg/mL
Not Specified 0.004 µg/mL 180 µg/mL

Tablets 2 - 12 µg/mL 0.999 Not Specified 12 µg/mL

Tablets 5 - 25 µg/mL 0.9998 2.6447 µg/mL 25 µg/mL

HPLC-

Fluorescence
Rat Plasma

5 - 5000

ng/mL
Not Specified 10 ng/mL[4]

5000

ng/mL[4]

GC-MS
Human

Plasma

Not explicitly

stated, but

linear curves

reported.

Not explicitly

stated, but

linear curves

reported.[5]

0.5 ng/mL[5] Not Specified

Plasma &

Urine

Not explicitly

stated, but

Not Specified 0.033 - 0.066

µg/mL[6]

Not Specified
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linear curves

reported.

Experimental Workflows
The following diagram illustrates the typical experimental workflows for the quantification of

nortriptyline using LC-MS/MS, HPLC-UV, and GC-MS.
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Comparative Experimental Workflows for Nortriptyline Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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